1-{[1-(2-Bromobenzoyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione

• IUPAC Name: 1-[[1-(2-bromobenzoyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H15BrN2O3/c16-12-4-2-1-3-11(12)15(21)17-7-10(8-17)9-18-13(19)5-6-14(18)20/h1-4,10H,5-9H2
• InChI Key: BXKKSYSTOLUKDI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2CN(C2)C(=O)C3=CC=CC=C3Br
• Molecular Formula: C15H15BrN2O3
• Molecular Weight: 351.19 g/mol

Description

Pyrrolidine-2,5-dione is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The five-membered pyrrolidine ring is one of the nitrogen heterocycles. Azetidine can be considered as a fairly typical cyclic amine.

Synthesis Analysis

The synthesis of pyrrolidine-2,5-dione analogs do not require special conditions. The synthetic strategies used include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists. The inherent rigidity of spirocyclic compounds causes a decrease in the conformational entropy penalty when it comes to an interaction between a potential bioactive spiro compound and its putative molecular target.

Chemical Reactions Analysis

Spiro heterocycles such as spiro-azetidin-2-one, -pyrrolidine, -indol (one) and -pyran derivatives have been found to exhibit diversified biological and pharmacological activity in addition to their therapeutic properties.

Physical And Chemical Properties Analysis

The physicochemical parameters of pyrrolidine are compared with the parent aromatic pyrrole and cyclopentane. The introduction of heteroatomic fragments in these molecules is not a random choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

The pyrrolidine ring, a five-membered nitrogen heterocycle, serves as a versatile scaffold in drug discovery. Here’s why it’s so intriguing:

Bioactive Molecules: Researchers have identified bioactive compounds containing the pyrrolidine ring and its derivatives. These include:

Steric Factors and Biological Activity: Steric effects play a crucial role in biological activity. For instance:

• .

Synthetic Strategies

Researchers construct pyrrolidine rings through various synthetic strategies:

Mechanism of Action

The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Future Directions

The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.